Cas no 89904-05-2 (Ethenetricarbonitrile, [4-[[4-[bis(2-cyanoethyl)amino]phenyl]azo]phenyl]-)

• Product name: Ethenetricarbonitrile, [4-[[4-[bis(2-cyanoethyl)amino]phenyl]azo]phenyl]-
• CAS No: 89904-05-2
• MF: C₂₃H₁₆N₈
• MW: 404.426742553711
• CID: 585562
• PubChem ID: 71326829

Ethenetricarbonitrile, [4-[[4-[bis(2-cyanoethyl)amino]phenyl]azo]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethenetricarbonitrile, [4-[[4-[bis(2-cyanoethyl)amino]phenyl]azo]phenyl]-
• 2-[4-[[4-[bis(2-cyanoethyl)amino]phenyl]diazenyl]phenyl]ethene-1,1,2-tricarbonitrile
• DTXSID40755961
• {4-[(E)-{4-[Bis(2-cyanoethyl)amino]phenyl}diazenyl]phenyl}ethene-1,1,2-tricarbonitrile
• 89904-05-2

• Inchi： InChI=1S/C23H16N8/c24-11-1-13-31(14-2-12-25)22-9-7-21(8-10-22)30-29-20-5-3-18(4-6-20)23(17-28)19(15-26)16-27/h3-10H,1-2,13-14H2
• InChI Key： NACYMXQGJBZGPD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=C(C#N)C#N)C#N)N=NC2=CC=C(C=C2)N(CCC#N)CCC#N

Computed Properties

• Exact Mass: 404.14979254g/mol
• Monoisotopic Mass: 404.14979254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 147Ų